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Compound of Interest

Compound Name: laccaic acid B

Cat. No.: B1674213

Laccaic acid B is a naturally occurring anthraquinone pigment and a constituent of lac dye,
which is derived from the resinous secretions of the lac insect, Kerria lacca. It is one of several
related compounds, designated laccaic acids A through E. This document provides the core
molecular formula and weight of Laccaic acid B, essential data for researchers in natural
products chemistry, materials science, and drug development.

Molecular Data Summary

The fundamental molecular properties of Laccaic acid B are summarized below. These values
are critical for stoichiometric calculations, analytical characterization, and computational

modeling.
Property Value Source
Molecular Formula C24H16012
Molecular Weight ~496.4 g/mol
Monoisotopic Mass 496.0642 g/mol

C: 58.07%, H: 3.25%, O:

Elemental Analysis
38.68%

Structural and Chemical Identity
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Laccaic acid B is a tetrahydroxyanthraquinone. Its formal IUPAC name is 3,5,6,8-tetrahydroxy-
7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxoanthracene-1,2-dicarboxylic acid. This
structure, rich in hydroxyl and carboxylic acid groups, allows it to form coordination complexes
with metal ions, a critical function for its use as a lake pigment.

Methodology for Determination of Molecular Weight
and Formula

The molecular weight and formula of a purified compound like Laccaic acid B are typically
determined through a combination of well-established analytical techniques. While specific
experimental records for the cited data are not provided, the standard protocols include:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), such as Time-of-
Flight (TOF) or Orbitrap analysis, is used to determine the exact mass of the molecule. This
experimental mass is then used to calculate the most likely elemental composition, thereby
confirming the molecular formula (C24H16012).

o Elemental Analysis: This combustion-based technique provides the percentage composition
of individual elements (Carbon, Hydrogen, Oxygen) in the compound. The results are used
to derive the empirical formula, which is then reconciled with the molecular weight to
establish the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure, confirming the number and types of protons and carbon
atoms, which must be consistent with the proposed molecular formula.

o Chromatographic Separation: Prior to analysis, the compound must be isolated and purified.
High-performance liquid chromatography (HPLC) is a standard method for separating
Laccaic acid B from other related laccaic acids (A, C, E) to ensure the purity of the sample
being analyzed.

Logical Representation of Molecular Formula

The following diagram illustrates the elemental composition of Laccaic acid B based on its
molecular formula.
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Caption: Elemental composition of Laccaic acid B.

 To cite this document: BenchChem. [A Technical Overview of Laccaic Acid B: Molecular
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674213#laccaic-acid-b-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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